![molecular formula C8H7N3O2 B1360317 Methyl 4-azidobenzoate CAS No. 20442-96-0](/img/structure/B1360317.png)
Methyl 4-azidobenzoate
Overview
Description
Methyl 4-azidobenzoate is a derivative of methyl benzoate . It is a photoactive, heterobifunctional cross-linking reagent .
Physical And Chemical Properties Analysis
Methyl 4-azidobenzoate has a molecular weight of 177.16 . It is typically available as a solution with a concentration of 0.5 M in tert-butyl methyl ether . The solution has an assay of ≥95% (HPLC), and it contains ≤2.0% water . It is stored at a temperature of −20°C .Scientific Research Applications
I have conducted a thorough search, but unfortunately, detailed information on six to eight unique applications of “Methyl 4-azidobenzoate” is not readily available in the search results. The available data suggests that azobenzenes, including Methyl 4-azidobenzoate, have applications in fields such as sensing, photonics, microfabrication, and electronics due to their unique light-induced isomerization properties . However, specific applications for Methyl 4-azidobenzoate are not detailed in the sources found.
Safety and Hazards
Methyl 4-azidobenzoate can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray of this compound . In case of skin contact, it is advised to wash with plenty of soap and water . If skin irritation occurs, it is recommended to get medical advice/attention .
Mechanism of Action
Target of Action
Azides are generally known to react with phosphines and carbonyl compounds in a process called "click chemistry" .
Mode of Action
Methyl 4-azidobenzoate is known to participate in chemoselective reduction of azides . This process is catalyzed by molybdenum xanthate, using phenylsilane as the hydride source . The azide group in the compound reacts to form a more stable molecule.
Biochemical Pathways
The compound’s involvement in the chemoselective reduction of azides suggests it may influence pathways involving azide-containing molecules .
Pharmacokinetics
The compound’s molecular weight of 17716 suggests it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.
Result of Action
Its role in the chemoselective reduction of azides suggests it may contribute to the formation of more stable molecules .
Action Environment
The action of Methyl 4-azidobenzoate can be influenced by various environmental factors. For instance, the compound is typically stored at -20°C , suggesting that temperature can affect its stability. Furthermore, its solubility in tert-butyl methyl ether indicates that the compound’s action may be influenced by the presence of certain solvents.
properties
IUPAC Name |
methyl 4-azidobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-13-8(12)6-2-4-7(5-3-6)10-11-9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RULRGDSQDQHZOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40174390 | |
Record name | Benzoic acid, 4-azido-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40174390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20442-96-0 | |
Record name | Benzoic acid, 4-azido-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020442960 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 4-azido-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40174390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 4-azidobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Methyl 4-azidobenzoate in the synthesis of the triazolium-containing MOF linker described in the research?
A1: Methyl 4-azidobenzoate serves as a crucial starting material in the multi-step synthesis of the novel triazolium-containing MOF linker, 1,4-bis(4-benzoic acid)-1-methyl-1H-1,2,3-triazolium chloride (H2L1Me) []. The synthesis involves a "click" reaction between Methyl 4-azidobenzoate and methyl 4-ethynylbenzoate, followed by methylation and ester hydrolysis []. This integration of a triazolium moiety into the MOF structure holds promise for anchoring catalytic components within the framework.
Q2: How does the charge on the triazole-containing ligand, synthesized using Methyl 4-azidobenzoate, influence the resulting MOF structure?
A2: The research highlights the significant impact of ligand charge on the final MOF architecture []. Comparing the reactivity of the cationic triazolium linker (H2L1Me) with its neutral triazole counterpart (H2L1(HCl)) reveals distinct structural outcomes when reacted with metal salts like Zn(NO3)2·6H2O and Cu(NO3)2·3H2O []. This difference arises from the charge balance requirement within the MOF structure, demonstrating the importance of ligand charge in controlling interpenetration and achieving desired structural motifs.
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